Xanthophylls
Xanthophylls are a class of naturally occurring pigments found predominantly in plants and some microorganisms. These yellow to orange carotenoids play crucial roles in photosynthesis, acting as accessory pigments that enhance the light-absorbing capacity of chlorophyll, thereby protecting the plant from excessive light damage. Beyond their photoprotective function, xanthophylls exhibit potent antioxidant properties, scavenging free radicals and reducing oxidative stress. Their presence not only contributes to the vibrant coloration of various fruits and vegetables but also has significant health implications. For instance, lutein and zeaxanthin, two key xanthophylls, are known for their protective effects on eye health, particularly in preventing age-related macular degeneration. In the food industry, xanthophylls can be used as natural colorants to enhance the appearance of processed foods while providing potential health benefits.

Structure | Chemical Name | CAS | MF |
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all-trans-Isocryptoxanthin | 472-62-8 | C40H56O |
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(2R,3S,2'R,3'R)-2,3,2',3'-tetrahydro-beta,beta-caroten-4-one | 63109-36-4 | C40H54O5 |
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(3S,3'S,4'R)-Idoxanthin | 97169-13-6 | C40H54O4 |
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antheraxanthin | 25494-44-4 | C40H56O3 |
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Papilioerythrinon | 60147-71-9 | C40H52O3 |
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3',4'-Dehydro-17'-oxo-gamma-carotin | 5999-29-1 | C40H52O |
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(2R,3S,2'R,3'S)-2,3,2',3'-tetrahydroxy-beta,beta-carotene-4,4'-dione | 72826-80-3 | C40H52O6 |
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(3R)-1'-methoxy-3',4'-didehydro-1',2'-dihydro-beta,phi-caroten-3-ol | 119188-86-2 | C41H58O2 |
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1,1'-dimethoxy-1,2,1',2'-tetrahydro-psi,psi-carotene | 13833-01-7 | C42H64O2 |
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4-keto-gamma-carotene | 13879-21-5 | C40H54O |
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